Cas no 50712-59-9 (4-Amino-2-chlorobenzeneacetic Acid)

• Product Name: 4-Amino-2-chlorobenzeneacetic Acid
• CAS No: 50712-59-9
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 2126074
• PubChem ID: 59419389
• Update Time: 2025-11-02

4-Amino-2-chlorobenzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-amino-2-chlorophenyl)acetate
• 4-Amino-2-chloro-benzeneacetic Acid Ethyl Ester;
• F75408
• 50712-59-9
• SCHEMBL1354053
• DB-334054
• CS-0136484
• (4-amino-2-chloro-phenyl)-acetic acid ethyl ester
• FEHGDBZUKAEGSO-UHFFFAOYSA-N
• 4-Amino-2-chlorobenzeneacetic Acid
• SB79400
• (4-amino-2-chlorophenyl)-acetic acid ethyl ester
• ethyl2-(4-amino-2-chlorophenyl)acetate

• Inchi： 1S/C10H12ClNO2/c1-2-14-10(13)5-7-3-4-8(12)6-9(7)11/h3-4,6H,2,5,12H2,1H3
• InChI Key： FEHGDBZUKAEGSO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(=O)OCC)N

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-Amino-2-chlorobenzeneacetic Acid

Comprehensive Overview of 4-Amino-2-chlorobenzeneacetic Acid (CAS No. 50712-59-9): Properties, Applications, and Industry Insights

4-Amino-2-chlorobenzeneacetic Acid (CAS No. 50712-59-9) is a specialized organic compound with a molecular formula of C₈H₈ClNO₂. This chlorinated benzene derivative is widely recognized for its unique chemical structure, featuring an amino group and a carboxylic acid functional group. Its versatility in pharmaceutical and agrochemical synthesis has made it a subject of significant interest among researchers and industrial applications. Below, we delve into its properties, synthesis methods, and emerging trends aligned with current market demands.

The compound’s physicochemical properties include a molecular weight of 185.61 g/mol, a melting point range of 180–185°C, and moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO). These characteristics make it suitable for use as an intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and herbicides. Recent studies highlight its role in developing targeted drug delivery systems, a hot topic in precision medicine, where researchers seek to minimize side effects while maximizing therapeutic efficacy.

In the context of green chemistry, 4-Amino-2-chlorobenzeneacetic Acid has garnered attention due to its potential for environmentally friendly synthesis. Innovations such as catalytic hydrogenation and microwave-assisted reactions are being explored to reduce waste and energy consumption—a priority for industries complying with REACH regulations and sustainable development goals (SDGs). This aligns with the growing consumer demand for eco-friendly chemicals, a frequently searched term in scientific and industrial databases.

From a commercial perspective, the global market for fine chemical intermediates like 50712-59-9 is expanding, driven by the pharmaceutical sector’s need for high-purity building blocks. Analysts note increased procurement from Asia-Pacific regions, where cost-effective manufacturing meets stringent quality standards. FAQs such as "Where to buy 4-Amino-2-chlorobenzeneacetic Acid?" or "What are the alternatives to chlorinated intermediates?" reflect user concerns about supply chain stability and substitute chemicals.

Quality control remains critical for CAS No. 50712-59-9, with HPLC and NMR spectroscopy being standard techniques for purity verification. Regulatory compliance, particularly with ICH guidelines and GMP standards, ensures its safe application in end products. Researchers also emphasize the importance of structural modification to enhance bioavailability—a key focus area in medicinal chemistry forums.

Looking ahead, advancements in computational chemistry and AI-driven molecular design are expected to unlock new applications for this compound. Predictive modeling can optimize its reactivity patterns, addressing queries like "How to improve the yield of 4-Amino-2-chlorobenzeneacetic Acid derivatives?"—a common challenge discussed in academic circles. Such innovations position 50712-59-9 as a valuable asset in both traditional and cutting-edge research.

In summary, 4-Amino-2-chlorobenzeneacetic Acid exemplifies the intersection of chemical innovation and industrial demand. Its adaptability across sectors, coupled with ongoing research into sustainable practices, ensures its relevance in a rapidly evolving scientific landscape. Stakeholders are encouraged to monitor patent filings and journal publications for the latest developments related to this multifaceted intermediate.